Cas no 296276-41-0 (N-Methyl-1-2-(trifluoromethyl)phenylmethanamine)

N-Methyl-1-2-(trifluoromethyl)phenylmethanamine structure
296276-41-0 structure
Product Name:N-Methyl-1-2-(trifluoromethyl)phenylmethanamine
CAS No:296276-41-0
MF:C9H10F3N
MW:189.177612781525
MDL:MFCD02689994
CID:852695
PubChem ID:2064101
Update Time:2025-04-19

N-Methyl-1-2-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(2-(trifluoromethyl)phenyl)methanamine
    • Benzenemethanamine, N-methyl-2-(trifluoromethyl)-
    • N-methyl-1-[2-(trifluoromethyl)phenyl]methanamine
    • N-methyl-N-[2-(trifluoromethyl)benzyl]amine
    • N-Methyl-2-trifluoromethylbenzylamine
    • NCGC00374045-01
    • SCHEMBL514805
    • TS-02669
    • N-methyl-2-(trifluoromethyl)benzylamine
    • CS-0215719
    • MFCD02689994
    • METHYL-(2-TRIFLUOROMETHYL-BENZYL)-AMINE
    • EN300-28978
    • AKOS000131252
    • SCHEMBL514804
    • methyl({[2-(trifluoromethyl)phenyl]methyl})amine
    • 296276-41-0
    • DTXSID60366417
    • GKOKBYDWCYRBGB-UHFFFAOYSA-N
    • Enamine_002448
    • Z57965854
    • DB-231518
    • HMS1400P06
    • C78124
    • N-Methyl-1-2-(trifluoromethyl)phenylmethanamine
    • MDL: MFCD02689994
    • Inchi: 1S/C9H10F3N/c1-13-6-7-4-2-3-5-8(7)9(10,11)12/h2-5,13H,6H2,1H3
    • InChI Key: GKOKBYDWCYRBGB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1CNC)(F)F

Computed Properties

  • Exact Mass: 189.07700
  • Monoisotopic Mass: 189.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.149
  • Boiling Point: 176.4°C at 760 mmHg
  • Flash Point: 60.5°C
  • Refractive Index: 1.451
  • PSA: 12.03000
  • LogP: 2.81570

N-Methyl-1-2-(trifluoromethyl)phenylmethanamine Security Information

N-Methyl-1-2-(trifluoromethyl)phenylmethanamine Pricemore >>

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